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Compound of Interest

Compound Name:
3-Bromo-4-methoxyphenylacetic

acid

Cat. No.: B1266610 Get Quote

For Immediate Reference: Essential Safety and Disposal Information

Proper handling and disposal of 3-Bromo-4-methoxyphenylacetic acid are critical to ensure

laboratory safety and environmental protection. This guide provides detailed procedures for

researchers, scientists, and drug development professionals. The primary hazards associated

with this compound include being harmful if swallowed, causing skin and eye irritation, and

being very toxic to aquatic life.[1][2] Adherence to these protocols is mandatory to minimize

risks.

Hazard Summary
A clear understanding of the hazards is the foundation of safe disposal. The following table

summarizes the key dangers associated with 3-Bromo-4-methoxyphenylacetic acid.
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Hazard Classification Description GHS Pictogram

Acute Toxicity, Oral (Category

4)
Harmful if swallowed.[1]

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation.[2]

Serious Eye Damage/Eye

Irritation (Category 2)

Causes serious eye irritation.

[2]

Hazardous to the Aquatic

Environment, Acute Hazard

(Category 1)

Very toxic to aquatic life.[1][2]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 3-Bromo-4-
methoxyphenylacetic acid.

1. Personal Protective Equipment (PPE): Before handling the chemical for disposal, ensure you

are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

Eye Protection: Safety glasses with side-shields or goggles.[3]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved respirator.

2. Waste Collection:

Container: Keep the 3-Bromo-4-methoxyphenylacetic acid waste in its original container

or a clearly labeled, compatible, and sealed container.[4]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "3-Bromo-4-methoxyphenylacetic acid."
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Segregation: Do not mix this waste with other chemical waste streams unless explicitly

instructed to do so by your institution's environmental health and safety (EHS) office.[4]

3. Spill Management: In the event of a spill:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For solid spills, carefully sweep up the material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[5]

Cleaning: Clean the spill area thoroughly with soap and water.[3]

4. Final Disposal:

Regulatory Compliance: All disposal must be conducted in accordance with local, regional,

and national regulations.[1][4]

Approved Facility: The sealed and labeled waste container must be transferred to an

approved hazardous waste disposal facility.[3] This is typically coordinated through your

institution's EHS office.

Environmental Precaution: Under no circumstances should this chemical be disposed of

down the drain or in regular trash, as it is very toxic to aquatic life.[1][4]

While the safety data sheets provide clear instructions for the disposal of the chemical as

hazardous waste, they do not specify detailed experimental protocols for chemical

neutralization or treatment in a laboratory setting. Therefore, the recommended and safest

procedure is to dispose of the unaltered chemical waste through a certified hazardous waste

management service.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Bromo-4-methoxyphenylacetic acid.
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Start: Have 3-Bromo-4-methoxyphenylacetic acid waste

Wear Appropriate PPE:
- Gloves

- Eye Protection
- Lab Coat

Is waste in a sealed, labeled container?

Place waste in a sealed container.
Label as 'Hazardous Waste: 3-Bromo-4-methoxyphenylacetic acid'

No

Store in a designated hazardous waste accumulation area.

Yes

Contact Environmental Health & Safety (EHS) for pickup.

End: Waste properly disposed by certified facility.

Click to download full resolution via product page

Caption: Disposal workflow for 3-Bromo-4-methoxyphenylacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.echemi.com/sds/3-bromo-4-methoxyphenylaceticacid-pid_Rock16029.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methoxyphenylacetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-4-methoxyphenylacetic-acid
https://www.fishersci.com/store/msds?partNumber=AAH27859&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/CA/en/sds/aldrich/m19201
https://www.fishersci.com/store/msds?partNumber=AC126021000&countryCode=US&language=en
https://www.benchchem.com/product/b1266610#3-bromo-4-methoxyphenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1266610#3-bromo-4-methoxyphenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1266610#3-bromo-4-methoxyphenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b1266610#3-bromo-4-methoxyphenylacetic-acid-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266610?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

